ABT751

• CAS No.: 141430-65-1
• Product Name: ABT751
• Molecular Formula: C₁₈H₁₇N₃O₄S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[2-(4-hydroxyanilino)pyridin-3-yl]-4-methoxybenzenesulfonamide
• Standard InChI: InChI=1S/C18H17N3O4S/c1-25-15-8-10-16(11-9-15)26(23,24)21-17-3-2-12-19-18(17)20-13-4-6-14(22)7-5-13/h2-12,21-22H,1H3,(H,19,20)
• Standard InChIKey: URCVCIZFVQDVPM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=C(N=CC=C2)NC3=CC=C(C=C3)O
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=C(N=CC=C2)NC3=CC=C(C=C3)O
• Appearance: Pink Solid
• Description: ABT-751(E 7010) is a novel bioavailable tubulin-binding and antimitotic sulfonamide agent with IC50 of about 1.5 and 3.4 μM in neuroblastoma and non-neuroblastoma cell lines, respectively.IC50 Value: 1.5 μM(neuroblastoma); 3.4 μM(non-neuroblastoma)Target: Microtubule/Tubulinin vitro: ABT-751 shows the selective cytotoxicity with IC50 of 0.6–2.6 μM in neuroblastoma and 0.7–4.6 μM in other solid tumor cell lines. Furthermore, ABT-751 also exhibits a selective effect on dynamic microtubules and spares stable microtubules, accounting for the persistence of acetylated and detyrosinated α-tubulin positive polymerized tubules at the IC90 concentration of ABT-751.in vivo: In Calu-6 xenograft model, ABT-751 as a single agent at 100 and 75 mg/kg/day shows significant antitumor activity, while in combination with cisplatin, ABT-751 shows a dose-dependent enhancement in growth delay. In the HT-29 colon xenograft model, ABT-751 also shows significant antitumor activity as a single agent and produced a dose-dependent enhancement in growth delay In combination with 5-FU. In dogs with lymphoma, ABT-751 exhibits the dose-limiting toxicities that included vomiting, diarrhea, anorexia, or some combination of these with a maximum tolerated dose (MTD) of 350 mg/m2 PO q24h. Furthermore, the mean AUC and Cmax for ABT-751 at the MTD of 350 mg/m2 is 5.55 μg-hour/mL and 0.9 μg/mL, respectively.
• Synonyms: E 7010; E-7010; E7010; N-(2-((4-hydroxyphenyl)amino)-3-pyridinyl)-4-methoxybenzenesulfonamide
• Reference: 1:Reactive Oxygen Species Mediates the Synergistic Activity of Fenretinide Combined with the Microtubule Inhibitor ABT-751 against Multidrug-Resistant Recurrent Neuroblastoma Xenografts. Chen NE, Maldonado NV, Khankaldyyan V, Shimada H, Song MM, Maurer BJ, Reynolds CP.Mol Cancer Ther. 2016 Nov;15(11):2653-2664. Epub 2016 Aug 16. PMID: 27530131 2:A microtubule inhibitor, ABT-751, induces autophagy and delays apoptosis in Huh-7 cells. Wei RJ, Lin SS, Wu WR, Chen LR, Li CF, Chen HD, Chou CT, Chen YC, Liang SS, Chien ST, Shiue YL.Toxicol Appl Pharmacol. 2016 Nov 15;311:88-98. doi: 10.1016/j.taap.2016.09.021. Epub 2016 Sep 24. PMID: 27678524 3:Synthesis and Biological Evaluation of N-[2-(4-Hydroxyphenylamino)-pyridin-3-yl]-4-methoxy-benzenesulfonamide (ABT-751) Tricyclic Analogues as Antimitotic and Antivascular Agents with Potent in Vivo Antitumor Activity. Segaoula Z, Leclercq J, Verones V, Flouquet N, Lecoeur M, Ach L, Renault N, Barczyk A, Melnyk P, Berthelot P, Thuru X, Lebegue N.J Med Chem. 2016 Sep 22;59(18):8422-40. doi: 10.1021/acs.jmedchem.6b00847. Epub 2016 Aug 30. PMID: 27538123 4:Phase 1 Study of ABT-751 in Combination With CAPIRI (Capecitabine and Irinotecan) and Bevacizumab in Patients With Advanced Colorectal Cancer. Rudek MA, Dasari A, Laheru D, He P, Jin R, Walker R, Taylor GE, Jimeno A, Donehower RC, Hidalgo M, Messersmith WA, Purcell WT.J Clin Pharmacol. 2016 Aug;56(8):966-73. doi: 10.1002/jcph.681. Epub 2016 Feb 2. PMID: 26632033 Free PMC Article5:Time to disease progression in children with relapsed or refractory neuroblastoma treated with ABT-751: a report from the Children/'s Oncology Group (ANBL0621). Fox E, Mosse/' YP, Meany HM, Gurney JG, Khanna G, Jackson HA, Gordon G, Shusterman S, Park JR, Cohn SL, Adamson PC, London WB, Maris JM, Balis FM.Pediatr Blood Cancer. 2014 Jun;61(6):990-6. doi: 10.1002/pbc.24900. Epub 2013 Dec 18. PMID: 24347462 Free PMC Article
• PubChem Compound: 3035714
• Last Modified: Nov 11 2021